Cas no 847969-65-7 (Piperazine,1-(2-cyano-4-fluorophenyl)-4-[2-(4-morpholinyl)-5-nitrobenzoyl]-)
![Piperazine,1-(2-cyano-4-fluorophenyl)-4-[2-(4-morpholinyl)-5-nitrobenzoyl]- structure](https://www.kuujia.com/scimg/cas/847969-65-7x500.png)
847969-65-7 structure
Product name:Piperazine,1-(2-cyano-4-fluorophenyl)-4-[2-(4-morpholinyl)-5-nitrobenzoyl]-
CAS No:847969-65-7
MF:C22H22FN5O4
MW:439.439588069916
CID:1831161
Piperazine,1-(2-cyano-4-fluorophenyl)-4-[2-(4-morpholinyl)-5-nitrobenzoyl]- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,1-(2-cyano-4-fluorophenyl)-4-[2-(4-morpholinyl)-5-nitrobenzoyl]-
- Benzonitrile, 5-fluoro-2-[4-[2-(4-morpholinyl)-5-nitrobenzoyl]-1-piperazinyl]-
-
- Inchi: 1S/C22H22FN5O4/c23-17-1-3-20(16(13-17)15-24)25-5-7-27(8-6-25)22(29)19-14-18(28(30)31)2-4-21(19)26-9-11-32-12-10-26/h1-4,13-14H,5-12H2
- InChI Key: IMURUVBSLABCDF-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC(F)=CC=C1N1CCN(C(=O)C2=CC([N+]([O-])=O)=CC=C2N2CCOCC2)CC1
Experimental Properties
- Density: 1.43±0.1 g/cm3(Predicted)
- Boiling Point: 699.6±55.0 °C(Predicted)
- pka: 0.94±0.10(Predicted)
Piperazine,1-(2-cyano-4-fluorophenyl)-4-[2-(4-morpholinyl)-5-nitrobenzoyl]- Related Literature
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Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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Na Zhang,Zhe Li,Can Zhu,Hongjian Peng,Yingping Zou RSC Adv., 2021,11, 13571-13578
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Huiwen Lan,Aimin Wei,Hechuang Zheng,Xuhui Sun,Jun Zhong Nanoscale, 2018,10, 7033-7039
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